Cas no 1221791-81-6 (2,3,5-Trichloroisonicotinoyl chloride)

• Product Name: 2,3,5-Trichloroisonicotinoyl chloride
• CAS No: 1221791-81-6
• MF: C₆HCl₄NO
• MW: 244.890237569809
• MDL: MFCD14584797
• CID: 4578882
• Update Time: 2025-06-10

2,3,5-Trichloroisonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloropyridine-4-carbonyl chloride, 4-(Chlorocarbonyl)-2,3,5-trichloropyridine
• 2,3,5-Trichloroisonicotinoyl chloride

• MDL： MFCD14584797
• Inchi： 1S/C6HCl4NO/c7-2-1-11-5(9)4(8)3(2)6(10)12/h1H
• InChI Key： ODLHIOFZIWQERB-UHFFFAOYSA-N
• SMILES： C(Cl)(C1C(Cl)=CN=C(Cl)C=1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2,3,5-Trichloroisonicotinoyl chloride

2,3,5-Trichloroisonicotinoyl Chloride (CAS No. 1221791-81-6): An Overview and Recent Advances

2,3,5-Trichloroisonicotinoyl chloride (CAS No. 1221791-81-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with three chlorine atoms and an acyl chloride functional group. The combination of these features makes it an excellent building block for the synthesis of a wide range of functional molecules and materials.

The chemical structure of 2,3,5-trichloroisonicotinoyl chloride is particularly noteworthy due to its high reactivity and versatility. The presence of the acyl chloride group allows for facile nucleophilic acyl substitution reactions, making it a valuable reagent in the synthesis of amides, esters, and other derivatives. Additionally, the multiple chlorine substituents on the pyridine ring provide opportunities for further functionalization through various substitution reactions.

In recent years, 2,3,5-trichloroisonicotinoyl chloride has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research has been its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer pathways. These inhibitors demonstrated promising antiproliferative activities in vitro and are currently being evaluated in preclinical studies.

Beyond medicinal chemistry, 2,3,5-trichloroisonicotinoyl chloride has also found applications in materials science. Its unique electronic properties make it a suitable candidate for the development of new materials with enhanced optical and electronic characteristics. A recent study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of pyridine-based polymers with tunable bandgaps. These polymers showed excellent performance in organic photovoltaic devices and are expected to contribute to the advancement of renewable energy technologies.

The synthetic accessibility of 2,3,5-trichloroisonicotinoyl chloride has been another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2,3,5-trichloropyridine with thionyl chloride under controlled conditions. This method yields high purity products with good yields and minimal by-products.

In terms of safety and handling, it is important to note that 2,3,5-trichloroisonicotinoyl chloride, like many acyl chlorides, is highly reactive and can release hydrogen chloride gas upon hydrolysis. Therefore, it should be handled with appropriate safety measures in well-ventilated areas or fume hoods. Additionally, personal protective equipment such as gloves and safety goggles should be worn to prevent skin contact and eye irritation.

The environmental impact of 2,3,5-trichloroisonicotinoyl chloride is another important consideration. While it is not classified as a hazardous waste under most regulatory frameworks, proper disposal methods should be followed to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices throughout its lifecycle.

In conclusion, 2,3,5-trichloroisonicotinoyl chloride (CAS No. 1221791-81-6) is a highly versatile compound with significant potential in various scientific disciplines. Its unique chemical properties make it an invaluable reagent for synthetic chemists and materials scientists alike. Ongoing research continues to uncover new applications and improve our understanding of its behavior and reactivity. As such, this compound remains an important focus for future studies aimed at advancing both fundamental science and practical applications.